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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Butane-2-sulfonamide is not readily

available. This guide has been compiled using data from structurally similar compounds,

namely 1-Butanesulfonamide and Pentane-2-sulfonamide. All safety and handling procedures

should be implemented with the understanding that they are based on these analogs and may

not fully represent the hazards of Butane-2-sulfonamide. A thorough risk assessment should

be conducted before handling this compound.

Introduction
Butane-2-sulfonamide is an organic compound containing a sulfonamide functional group

attached to a butane backbone. Sulfonamides are a well-established class of compounds with

a wide range of applications, notably in the pharmaceutical industry as antibacterial agents.[1]

[2][3][4] Given its structural similarity to other biologically active sulfonamides, Butane-2-
sulfonamide is of interest to researchers in drug discovery and development. This guide

provides a comprehensive overview of the extrapolated safety and handling precautions for

Butane-2-sulfonamide to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Based on data for analogous sulfonamides, Butane-2-sulfonamide is anticipated to pose the

following hazards.
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GHS Hazard Classification (Extrapolated)
The following GHS classification is extrapolated from data for 1-Butanesulfonamide and

Pentane-2-sulfonamide.[5][6]

Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: Extrapolated from PubChem entries for 1-Butanesulfonamide and Pentane-2-

sulfonamide.[5][6]
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Handling Butane-2-sulfonamide Assess potential for
dust/aerosol generation

Use NIOSH-approved
respiratorHigh

Work in a well-ventilated
area or fume hood

Low

Wear standard PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Proceed with experiment

Prepare stock solution of
Butane-2-sulfonamide

Treat cells with serial dilutions
of the compound

Seed cells (e.g., HeLa, HepG2)
in 96-well plates

Incubate for 24 hours

Incubate for 24-72 hours

Add viability reagent (e.g., MTT, CellTiter-Glo)

Measure absorbance or luminescence

Calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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